Cas no 462067-14-7 (2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid)

• Product name: 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid
• CAS No: 462067-14-7
• CID: 4651998

2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid

2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid: A Comprehensive Overview

The compound 462067-14-7, also known as 2-(1-Methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetic Acid, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in its utilization.

Chemical Structure and Synthesis

The molecular structure of 462067-14-7 is characterized by a sulfanylacetic acid moiety attached to a substituted imidazole ring. The imidazole ring contains a methyl group at position 1 and a phenyl group at position 5, making it a derivative of imidazole with enhanced stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent studies have explored more efficient synthetic pathways, leveraging microwave-assisted synthesis to enhance yield and purity.

Physical and Chemical Properties

462067-14-7 exhibits distinct physical properties, including a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvents. Its chemical reactivity is influenced by the electron-withdrawing sulfanyl group, which enhances its ability to participate in nucleophilic reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating its suitability for high-temperature applications.

Applications in Materials Science

The unique properties of 462067-14-7 have led to its application in the development of advanced materials. Recent research has focused on its use as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and catalytic activity, making them ideal for gas storage and environmental remediation applications.

Biological Applications

In the biological realm, 462067-14-7 has shown promise as a potential drug candidate. Its ability to inhibit certain enzymes involved in metabolic pathways has been explored in preclinical studies. Additionally, the compound's pharmacokinetic properties have been optimized through structural modifications, enhancing its bioavailability and reducing toxicity.

Environmental Impact and Safety Considerations

The environmental impact of 462067-14-7 has been a subject of recent investigations. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. Safety protocols for handling this compound have been established, emphasizing proper ventilation and personal protective equipment to ensure worker safety.

Future Prospects

The future of 462067-14-7 looks promising, with ongoing research exploring its potential in nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation in its applications. As the demand for sustainable chemical solutions grows, compounds like 462067-14